Cas no 1223360-27-7 (3,6-dichloro-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyridine-2-carboxamide
• CAS No: 1223360-27-7
• MF: C₁₇H₁₇Cl₂N₃O
• MW: 350.242381811142
• CID: 6537388
• PubChem ID: 35615663
• Update Time: 2025-10-28

3,6-dichloro-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyridine-2-carboxamide
• AKOS034266937
• EN300-26599105
• Z384352108
• 1223360-27-7

• Inchi： 1S/C17H17Cl2N3O/c18-14-7-8-15(19)21-16(14)17(23)20-11-12-3-5-13(6-4-12)22-9-1-2-10-22/h3-8H,1-2,9-11H2,(H,20,23)
• InChI Key： SWTLUUFLVFHORB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCC1C=CC(=CC=1)N1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 349.0748676g/mol
• Monoisotopic Mass: 349.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3,6-dichloro-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyridine-2-carboxamide

3,6-Dichloro-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyridine-2-carboxamide (CAS No. 1223360-27-7)

The compound 3,6-dichloro-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyridine-2-carboxamide, identified by the CAS number 1223360-27-7, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with dichloro substituents and a pyrrolidine moiety, making it a valuable component in various research and industrial contexts.

The molecular structure of this compound is notable for its pyridine core, which serves as a versatile platform for functionalization. The presence of two chlorine atoms at the 3 and 6 positions of the pyridine ring introduces electronic effects that can influence the reactivity and stability of the molecule. Additionally, the pyrrolidine group attached to the benzene ring via a methylene bridge adds complexity to the structure, potentially enhancing its interactions in biological systems or catalytic environments.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a ligand in metalloenzyme inhibition, where its unique electronic properties make it an effective binder for metal ions. Furthermore, its application as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been reported in several high-impact journals.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of palladium catalysts has been shown to significantly improve the efficiency of these reactions, leading to higher yields and better purity. This optimized synthetic pathway has made it more accessible for both academic research and industrial applications.

The compound's stability under various conditions has also been extensively studied. It has demonstrated remarkable thermal stability up to 150°C, making it suitable for high-temperature applications. Additionally, its solubility in common organic solvents facilitates its use in solution-based reactions and formulations.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that its environmental impact is minimal when proper disposal protocols are followed.

In conclusion, 3,6-dichloro-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyridine-2-carboxamide (CAS No. 1223360-27-7) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as an important tool in modern chemical research and development.